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Compound of Interest

Compound Name: C.I. Direct Violet 9

Cat. No.: B12382472

Introduction: Direct Violet 9, also identified by its Colour Index number C.I. 27885 and CAS
number 6227-14-1, is a synthetic disazo dye.[1][2] Its molecular structure, featuring multiple
aromatic rings and sodium sulfonate groups, dictates its utility and solubility characteristics.
Primarily, it is employed in aqueous applications for dyeing cellulosic fibers such as cotton and
viscose, as well as in the paper and leather industries.[1][3][4][5][6] A thorough understanding
of its solubility in various laboratory solvents is critical for its effective application, formulation,
and for toxicological and environmental studies. This guide provides a detailed overview of the
solubility of Direct Violet 9, experimental protocols for its determination, and logical frameworks
to understand its behavior.

Quantitative Solubility Data

The solubility of Direct Violet 9 is significantly influenced by the solvent type and temperature.
While qualitative descriptors are abundant, precise quantitative data is limited. The available

data has been compiled and summarized below.
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Chemical - Temperature ]
Solvent Solubility Observations
Formula (°C)
Forms a reddish-
Water H20 6.23 g/L 20 purple solution.
[3]
Solubility
increases
Water H20 40 g/L 90

significantly with

temperature.[5]

Sources vary,
with some stating
"ethanol-soluble”
Ethanol C2HsOH Slightly Soluble Not Specified [3] and others,
more commonly,
"slightly soluble".
[41[71[8][9][1.0]

Ethylene Glycol C2H402:(C2H40)

Soluble Not Specified [31[7]
Ether n
This is a general
) classification for
Other Organic ) -
Various Insoluble Not Specified most other
Solvents )
organic solvents.
[3141[718]1°1[10]
Forms a bluish-
Concentrated - .
H2S0a4 Soluble Not Specified green solution.[7]
H2S04
[91[10]
Forms a reddish-
Concentrated N ]
HNO HNO:s Soluble Not Specified brown solution.
3

[7]

Experimental Protocol: Determining Dye Solubility
via the Equilibrium Method
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A standard and reliable method for determining the solubility of a dye like Direct Violet 9 is the
equilibrium solubility method, followed by spectrophotometric analysis of the saturated solution.

Objective: To determine the saturation concentration of Direct Violet 9 in a specific solvent at a
controlled temperature.

Materials:

e Direct Violet 9 powder

e Solvent of interest (e.g., deionized water, ethanol)
e Volumetric flasks

« Scintillation vials or sealed flasks

o Orbital shaker or magnetic stirrer with temperature control
e Centrifuge

o Syringe filters (0.45 um or smaller)

e UV-Vis Spectrophotometer

e Analytical balance

Methodology:

o Preparation of Supersaturated Solution: Add an excess amount of Direct Violet 9 powder to a
known volume of the solvent in a sealed flask. The amount should be more than what is
expected to dissolve to ensure saturation is reached.

o Equilibration: Place the sealed flask in an orbital shaker or on a stir plate with controlled
temperature. Allow the mixture to agitate for a prolonged period (e.g., 24-48 hours) to ensure
that equilibrium is reached between the dissolved and undissolved dye.

» Phase Separation: After equilibration, let the solution stand to allow the excess solid to
sediment. For a more complete separation, centrifuge the suspension at a high speed (e.g.,
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5000 rpm for 15 minutes).

Sample Collection: Carefully extract an aliquot of the supernatant (the clear, saturated
solution) without disturbing the sediment. To remove any remaining suspended patrticles,
filter the aliquot using a syringe filter into a clean vial.

Dilution: Accurately perform a serial dilution of the filtered saturated solution with the same
solvent to bring the absorbance into the linear range of the spectrophotometer (typically 0.1
to 1.0 AU).

Spectrophotometric Analysis: Measure the absorbance of the diluted solutions at the
wavelength of maximum absorbance (Amax) for Direct Violet 9.

Calculation: Use a pre-established calibration curve (plotting absorbance vs. known
concentrations) to determine the concentration of the diluted sample. Calculate the original
concentration of the saturated solution by multiplying by the dilution factor. This value
represents the solubility of Direct Violet 9 in the tested solvent at that specific temperature.
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Experimental workflow for determining dye solubility.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12382472?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Logical Framework for Solubility

The solubility of Direct Violet 9 is governed by its molecular structure and the principle of "like
dissolves like." The presence of two sodium sulfonate (-SOsNa) groups makes the molecule
ionic and highly polar, which explains its significant solubility in polar protic solvents like water.
The large organic, aromatic backbone of the molecule limits its solubility in less polar or non-

polar organic solvents.
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Relationship between structure and solubility of Direct Violet 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laboratory-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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